Cas no 2092571-50-9 (Benzeneacetic acid, α-methyl-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester)

• Product Name: Benzeneacetic acid, α-methyl-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
• CAS No: 2092571-50-9
• MF: C₁₇H₁₃NO₄
• MW: 295.289424657822
• CID: 6028908
• PubChem ID: 142436759
• Update Time: 2025-05-20

Benzeneacetic acid, α-methyl-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-methyl-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenylpropanoate
• SCHEMBL23969551
• 1,3-dioxoisoindolin-2-yl 2-phenylpropanoate
• 2092571-50-9
• EN300-6514486

• Inchi： 1S/C17H13NO4/c1-11(12-7-3-2-4-8-12)17(21)22-18-15(19)13-9-5-6-10-14(13)16(18)20/h2-11H,1H3
• InChI Key： POABRWHVDSUYMZ-UHFFFAOYSA-N
• SMILES： C1(C(C)C(ON2C(=O)C3=C(C2=O)C=CC=C3)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 295.08445790g/mol
• Monoisotopic Mass: 295.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 450.7±38.0 °C(Predicted)

Additional information on Benzeneacetic acid, α-methyl-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester

Introduction to Benzeneacetic acid, α-methyl-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester (CAS No. 2092571-50-9)

Benzeneacetic acid, α-methyl-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester, is a highly specialized organic compound with a complex molecular structure. This compound, identified by its CAS number 2092571-50-9, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential applications. The molecular formula and structural arrangement of this compound contribute to its distinctive reactivity and functionality, making it a subject of interest for scientists exploring novel therapeutic agents.

The compound belongs to the class of benzeneacetic acid derivatives, which are known for their diverse biological activities. Specifically, the presence of an α-methyl group and a 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester moiety in the structure imparts specific chemical characteristics that are crucial for its potential role in drug development. These structural features enable the compound to interact with biological targets in unique ways, which is a key consideration in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the more efficient preparation of Benzeneacetic acid, α-methyl-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester. These improvements have not only enhanced the yield and purity of the compound but also opened up new avenues for its application in pharmaceutical research. The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to ensure optimal outcomes. This level of complexity underscores the importance of advanced synthetic methodologies in the production of such specialized molecules.

In the realm of medicinal chemistry, Benzeneacetic acid, α-methyl-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester has been studied for its potential as a precursor in the synthesis of bioactive molecules. The isoindol ring system is particularly noteworthy due to its presence in several naturally occurring compounds that exhibit significant pharmacological properties. By leveraging this structural motif, researchers aim to develop new compounds with enhanced therapeutic efficacy and reduced side effects.

The pharmacological profile of Benzeneacetic acid, α-methyl-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester is still under investigation, but preliminary studies suggest that it may possess properties relevant to various therapeutic areas. For instance, its structural similarity to certain known bioactive agents suggests potential applications in the treatment of neurological disorders or inflammatory conditions. However, further research is necessary to fully elucidate its mechanism of action and therapeutic potential.

One of the most exciting aspects of studying compounds like Benzeneacetic acid, α-methyl-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester is the opportunity to explore structure-function relationships. By understanding how specific structural features influence biological activity, researchers can design molecules that are more precisely tailored to target specific disease pathways. This approach is particularly relevant in the development of personalized medicine strategies.

The computational modeling and simulation techniques have become indispensable tools in studying compounds such as Benzeneacetic acid, α-methyl-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-y ester. These methods allow researchers to predict how a molecule will behave in different biological environments without the need for extensive experimental trials. This not only accelerates the drug discovery process but also helps in identifying potential lead compounds that can be further optimized.

Collaborative efforts between synthetic chemists and biologists have been instrumental in advancing our understanding of this compound. Such interdisciplinary approaches are crucial for translating laboratory discoveries into tangible therapeutic benefits. By combining expertise from various fields, researchers can tackle complex challenges and develop innovative solutions that address unmet medical needs.

The future prospects for Benzeneacetic acid, α-methyl-, 1,3-dihydro-1,3-dioxo -2H -isoindol -2 -yl ester are promising given its unique structural features and potential applications. As research continues to uncover new insights into its properties and mechanisms of action，this compound is likely to play a significant role in the development of next-generation pharmaceuticals。The continued exploration of its pharmacological potential will be essential in realizing these possibilities。